Corrosion chemistry and protection of zinc & zinc alloys by polymer-containing materials for potential use in rechargeable aqueous batteries
RSC Advances Pub Date: 2015-04-29 DOI: 10.1039/C5RA00594A
Abstract
The use of zinc and its alloys in rechargeable aqueous batteries faces a major problem: corrosion. This must be overcome to ensure the delivery of the sustainable hybrid rechargeable aqueous battery system. In this review, the mechanism of zinc corrosion in acidic aqueous electrolytes has been discussed, followed by a summary of corrosion studying methods. The use of polymer-containing materials to protect zinc from corrosion and their possible applications in batteries are also discussed.
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